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Compound of Interest

Compound Name: Pigment Blue 14

Cat. No.: B1170668

In-Depth Technical Guide: Pigment Blue 14

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pigment Blue 14, including its
chemical and physical properties, manufacturing processes, and key applications. While
primarily used in the ink and coatings industry, this guide presents the available technical data
in a format accessible to a scientific audience.

Core Molecular and Physical Data

Pigment Blue 14 is a synthetic organic pigment belonging to the triarylmethane class of
compounds.[1] It is also known by its Colour Index name, C.I. 42600:1.[1][2] The fundamental
molecular and physical characteristics of Pigment Blue 14 are summarized in the table below
for clear reference and comparison.
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Property Value

Molecular Formula C31H43N3[2][3]

Molecular Weight 457.69 g/mol [2][3]

CAS Number 1325-88-8[1][2]

Chemical Family Triarylmethane[1]
Appearance Reddish-shade blue powder
Density 1.7 g/lcm3[1]

pH Value 7.0[2]

Oil Absorption 45 + 5 ml/100g[2]

Heat Resistance 140 °C[2]

Experimental Protocols: Synthesis of Pigment Blue
14

The synthesis of Pigment Blue 14 can be achieved through several methods. These
processes involve the condensation of aromatic amines followed by the formation of a lake
pigment with heteropoly acids. The following are documented manufacturing methods:

Method A: Condensation with Phosphorus Trichloride[2]

¢ Reaction: Bis(4-(diethylamino)phenyl)methanone is condensed with N,N-
diethylbenzenamine in the presence of Phosphorus trichloride.

e Laking: The resulting intermediate is then treated with a phosphomolybdic acid to form the
final pigment lake.

Method B: Reaction with Phosgene|[2]

o Reaction: N,N-diethylbenzenamine is reacted with phosgene in the presence of a Zinc
chloride catalyst.
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e Laking: The subsequent product is converted to the pigment lake using a phosphomolybdic
acid.

Method C: Condensation and Oxidation[Z]

o Condensation: Bis(4-(diethylamino)phenyl)methanol is condensed with N,N-
diethylbenzenamine.

» Oxidation: The product from the condensation step is then oxidized.

e Laking: Finally, the oxidized product is treated with a phosphomolybdic acid to form the
pigment lake.

Logical Relationship of Synthesis Method A

The following diagram illustrates the workflow for the synthesis of Pigment Blue 14 via the
Phosphorus Trichloride condensation method.

Bis(4-(diethylamino)phenyl)methanone N,N-diethylbenzenamine Phosphorus Trichloride

Catalyst

Condensation Reaction

Intermediate Product Phosphomolybdic Acid

Laking Process

Pigment Blue 14
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Caption: Synthesis workflow for Pigment Blue 14 via Method A.

Applications and Biological Relevance

Pigment Blue 14 is primarily utilized in water-based inks, offset inks, and for textile printing.[2]
It is valued for its reddish-blue shade.

It is important to note that as a pigment for industrial applications, there is no documented
research on Pigment Blue 14 having any role in biological signaling pathways or drug
development. Its properties are not indicative of therapeutic action, and it is not intended for
human or veterinary use. The audience of drug development professionals should be aware
that the technical information provided here pertains to its chemical and physical properties as
a colorant, not as a bioactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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